Cas no 1807187-45-6 (2-Chloromethyl-3-cyano-6-nitrobenzenesulfonyl chloride)

• Product Name: 2-Chloromethyl-3-cyano-6-nitrobenzenesulfonyl chloride
• CAS No: 1807187-45-6
• MF: C₈H₄Cl₂N₂O₄S
• MW: 295.099358558655
• CID: 4981640
• Update Time: 2025-06-11

2-Chloromethyl-3-cyano-6-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-3-cyano-6-nitrobenzenesulfonyl chloride

• Inchi： 1S/C8H4Cl2N2O4S/c9-3-6-5(4-11)1-2-7(12(13)14)8(6)17(10,15)16/h1-2H,3H2
• InChI Key： ZDTNXLIDYBLHFJ-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(C#N)C=1CCl)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 446
• XLogP3: 1.9
• Topological Polar Surface Area: 112

Additional information on 2-Chloromethyl-3-cyano-6-nitrobenzenesulfonyl chloride

2-Chloromethyl-3-cyano-6-nitrobenzenesulfonyl Chloride: A Comprehensive Overview

The compound 2-Chloromethyl-3-cyano-6-nitrobenzenesulfonyl Chloride (CAS No. 1807187-45-6) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its complex structure, which includes a sulfonyl chloride group, a cyano group, and a nitro group, all of which contribute to its unique chemical properties. The presence of these functional groups makes it an invaluable intermediate in the synthesis of various advanced materials and pharmaceutical compounds.

Recent studies have highlighted the importance of sulfonyl chloride groups in the development of novel materials with enhanced thermal stability and mechanical properties. The cyano group in this compound further enhances its reactivity, making it a versatile building block in organic synthesis. Additionally, the nitro group introduces electron-withdrawing effects, which can be exploited in the design of functional materials with tailored electronic properties.

One of the most notable applications of 2-Chloromethyl-3-cyano-6-nitrobenzenesulfonyl Chloride is in the synthesis of advanced polymers. Researchers have demonstrated that this compound can be used as a monomer to produce high-performance polymers with excellent thermal and chemical resistance. These polymers have potential applications in aerospace, electronics, and automotive industries, where materials with superior durability are highly sought after.

In the pharmaceutical industry, this compound has been utilized as an intermediate in the synthesis of bioactive molecules. The combination of its functional groups allows for precise control over the chemical reactivity and selectivity during synthesis. Recent advancements in medicinal chemistry have leveraged this compound to develop potential drug candidates targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 2-Chloromethyl-3-cyano-6-nitrobenzenesulfonyl Chloride involves a multi-step process that requires careful optimization to ensure high yield and purity. Researchers have reported several efficient methods for its preparation, including nucleophilic substitution reactions and coupling reactions. These methods have been refined to minimize environmental impact and improve scalability for industrial production.

From an environmental standpoint, the handling and disposal of this compound require adherence to strict safety protocols due to its reactive nature. However, ongoing research is focused on developing greener synthetic routes that reduce waste generation and improve sustainability.

In conclusion, 2-Chloromethyl-3-cyano-6-nitrobenzenesulfonyl Chloride (CAS No. 1807187-45-6) is a pivotal compound in modern organic chemistry. Its unique structure and versatile functional groups make it an essential tool in the development of advanced materials and pharmaceuticals. As research continues to uncover new applications and improve synthetic methods, this compound will undoubtedly play an increasingly important role in various industries.